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Compound of Interest

Compound Name: NC 2300

Cat. No.: B1682202

This technical support center provides troubleshooting guidance and answers to frequently
asked questions for researchers, scientists, and drug development professionals using the
multi N/C® 2300 direct injection system.

Troubleshooting Guide

This section offers solutions to common issues encountered during experiments.
Issue: Inconsistent Readings or Scattering Measurements

Q1: My results are showing significant scatter and are not reproducible. What could be the

cause?

Al: Scattering measurements can be frustrating and point to several potential issues. A
common reason is the introduction of air bubbles during sample injection.[1] To mitigate this,
ensure the syringe is flushed multiple times with the measuring liquid before drawing in the
sample.[1] Aspirate the sample slowly and carefully to minimize bubble formation.[1]

Another potential cause is sample inhomogeneity, especially with particle-rich samples.[2][3][4]
The multi N/C® 2300 is designed for such samples, but proper sample preparation is still
crucial.[2][3][4] Ensure your samples are well-homogenized before analysis. For automated
analysis, the AS 60 autosampler provides automatic acidification, purging, and magnetic
stirring to homogenize liquid samples.[2]
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Finally, check the combustion system. A contaminated or aging catalyst can lead to incomplete
combustion and, consequently, fluctuating results.

Troubleshooting Workflow for Scattering Measurements

Click to download full resolution via product page

Caption: Troubleshooting workflow for scattering measurements.

Issue: Sample Carryover

Q2: I'm observing carryover between samples, even with thorough rinsing. How can | prevent
this?

A2: The multi N/C® 2300 series is designed with a septum-free direct injection system and
efficient rinsing technology to prevent sample carryover, especially with particle-rich or
emulsion-like samples.[2][3][4] If you are still experiencing carryover, consider the following:

e Rinsing Protocol: While the system has an efficient rinsing process, particularly challenging
samples might require a more rigorous rinsing protocol. You can program additional rinse
cycles in your method.

« Injection Needle Cleaning: The injection needle is thermally cleaned in the furnace head
during the measurement, which should minimize carryover.[5] However, for highly adhesive
or concentrated samples, a manual inspection and cleaning of the needle might be
necessary if the automated cleaning is insufficient.

o Sample Properties: Very viscous or sticky samples can be challenging. Consider diluting
these samples if your experimental protocol allows, as this can significantly reduce the
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potential for carryover.
Issue: Clogged System Components

Q3: My system seems to be clogged, and the sample is not being injected properly. What
should | do?

A3: Blockages can occur, particularly when working with samples containing a high
concentration of particles.[2][3][4] The multi N/C® 2300's design with a wide-bore needle and
direct injection minimizes this risk.[5] However, if a blockage is suspected, follow these steps:

Stop the Analysis: Immediately halt the current measurement sequence.

 Inspect the Syringe and Needle: Visually inspect the microliter syringe and the injection
needle for any visible obstructions.

o Check the Water Traps: The operating manual indicates that clogged water traps can be a
source of problems.[1] This can occur if the service life has been exceeded or when
measuring samples that generate strong aerosols.[1] Replace the water trap if it appears
clogged or has reached its service life.[1]

e Consult the Manual: For detailed instructions on accessing and cleaning specific
components, refer to the instrument's operating manual.[1]

o Contact Support: If the blockage persists or occurs frequently, it is recommended to contact
the Analytik Jena customer service department to avoid potential damage to the instrument.

[1]

Troubleshooting Workflow for System Clogs
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Caption: Workflow for troubleshooting system clogs.
Frequently Asked Questions (FAQSs)
Q4: What is the recommended sample volume for the multi N/C® 2300 direct injection?

A4: The multi N/C® 2300 is capable of handling a sample volume ranging from 10 to 500 pl.[1]
[6] This makes it suitable for applications where sample volume is limited.[2][4][6]

Q5: Can | analyze samples with high salt concentrations?

A5: While the multi N/C® series is robust, high salt concentrations can be challenging for any
combustion-based analyzer. For samples with high salt content, a "salt kit" is available which
utilizes a salt crucible in the combustion tube to extend maintenance intervals.[6] This
significantly reduces the cost per sample.[6]

Q6: How often should | perform maintenance on the chemiluminescence detector (CLD)?

A6: For models equipped with a chemiluminescence detector (CLD) for nitrogen analysis, the
adsorber cartridge on the rear of the detector should be replaced every 12 months.[1] This
cartridge is filled with active carbon and soda lime and is essential for cleaning the gas exiting
the detector.[1]

Q7: What is the "Easy Cal" function?
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A7:"Easy Cal" is a feature that allows for automatic multi-point calibration from a single
standard solution.[3] This function, combined with the VITA flow management system which
ensures long-term stable calibrations, reduces the workload for laboratory staff.[2][3]

Quantitative Data Summary

Parameter Specification Reference
Sample Injection Volume 10 - 500 pl [1][6]
TC, TOC, NPOC, TIC
0 - 30,000 mg/I [1][2]
Measurement Range
) Up to 950 °C (depending on
Combustion Temperature [1]
catalyst)
Nitrogen Measurement Range
0-200 mg/L N [7]
(CLD)
Limit of Detection (Carbon) 50 pg/L C [7]
Limit of Detection (Nitrogen) 5 ug/L N [7]

Experimental Protocols

Protocol 1: General Sample Preparation for TOC/TN Analysis

e Homogenization: For samples containing particles, ensure the sample is thoroughly
homogenized before drawing it into the syringe. For automated systems like the AS 60,
utilize the magnetic stirring function.[2]

 Acidification and Purging (for NPOC): For the determination of Non-Purgeable Organic
Carbon (NPOC), the sample must be acidified to convert inorganic carbonates to CO2,
which is then purged from the sample. The AS 60 autosampler can perform this step
automatically.[2]

o Syringe Preparation: Before injecting the sample, flush the microliter syringe multiple times
with the sample solution to ensure the injected volume is representative and free of air
bubbles.[1]
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« Injection: Insert the syringe needle completely into the septum-free lock and inject the
sample.[1] For manual injections, remove the syringe immediately after injection.[1]

Protocol 2: Catalyst Replacement

Note: Always refer to the instrument's operating manual for detailed, model-specific instructions
and safety precautions.

o Cooldown: Ensure the furnace has completely cooled down to a safe temperature.

o Access the Combustion Tube: Open the furnace and carefully remove the combustion tube.

e Remove Old Catalyst: Dispose of the old catalyst material according to your laboratory's
safety guidelines.

o Clean the Combustion Tube: Inspect the combustion tube for any residue or damage and
clean it if necessary.

o Pack New Catalyst: Pack the new catalyst material into the combustion tube according to the
manufacturer's instructions.

o Reinstall: Carefully reinstall the combustion tube and ensure all connections are secure.

o Leak Check: Perform a leak check as described in the operating manual before starting any
analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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injection]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.analytik-jena.fr/fr/instrumentation-analytique/produits/toctnb/liquides/multi-nc-2300.html
https://www.youtube.com/watch?v=levDIIOlv-k
https://www.analytik-jena.com/import/assets/12745012_Br_multi_NC_x300_001_en.pdf
https://www.analytik-jena.kr/fileadmin/content/Home/01_Analytical_Instrumentation/01_Produkte/06_TOC_TNb-Analysatoren/05_x300_Series/12745015_TechData_multiNC_x300_Series_0001_en.pdf
https://www.benchchem.com/product/b1682202#common-issues-with-multi-n-c-2300-direct-injection
https://www.benchchem.com/product/b1682202#common-issues-with-multi-n-c-2300-direct-injection
https://www.benchchem.com/product/b1682202#common-issues-with-multi-n-c-2300-direct-injection
https://www.benchchem.com/product/b1682202#common-issues-with-multi-n-c-2300-direct-injection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

